Zagotenemab
Description
Zagotenemab is in treatment of Alzheimers Disease and Other Tauopathies.
Scientific Research Applications
Alzheimer's Disease Treatment
Zagotenemab, known as LY3303560, is a humanized monoclonal antibody targeting extracellular aggregated tau. It is being developed as a potential disease-modifying treatment for early symptomatic Alzheimer's disease (AD). In the PERISCOPE‐ALZ study (Phase 2), this compound was used with tau PET imaging to classify AD pathological stage and as a key eligibility criterion (Munsie et al., 2021). Additionally, this compound has been compared with other potential AD drugs like Aducanumab and Pioglitazone for targeted treatment strategies. The comparative analysis summarized experiences with these drugs, highlighting the mixed results and critical need for further elucidation of their long-term protective effects (Abyadeh et al., 2021).
Comparative Studies in Neurodegenerative Diseases
Several monoclonal antibodies, including this compound, have been explored as potential disease-modifying agents for AD. These anti-tau agents, primarily immunotherapies, are in the early stages of clinical research. This compound, alongside others like Gosuranemab and Semorinemab, has reached phase II in clinical trials, marking a shift in research focus towards tau-targeting therapies (Vaz & Silvestre, 2020).
Properties
CAS No. |
2019133-28-7 |
|---|---|
IUPAC Name |
Zagotenemab |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Zagotenemab; zagotenemabum; UNII-AY6V5E2GNX; WHO 11050; LY3303560; UNII-AY6V5E2GNX. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-ethoxy-4-(4-hydroxypiperidin-1-yl)phenyl]amino}-5,11-dimethyl-5,11-dihydro-6H-pyrimido[4,5-b][1,4]benzodiazepin-6-one](/img/structure/B611855.png)
